Cas no 6540-78-9 (acridine-9(10H)-thione)

• Product Name: acridine-9(10H)-thione
• CAS No: 6540-78-9
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 961861
• PubChem ID: 2818474
• Update Time: 2025-04-19

acridine-9(10H)-thione Chemical and Physical Properties

Names and Identifiers

• acridine-9(10H)-thione
• 9-Acridanthione
• 10H-acridine-9-thione
• 3,10'-Bi-10H-phenoxazine
• 3,10'-Biphenoxazin
• 3,10'-diphenoxazine
• Thio-9 acridanone
• InChI=1/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15
• 9-Acridinethiol
• NSC521164
• 9-mercaptoacridine
• Acridine-9-thiol
• Thioacridone
• CCG-253894
• 6540-78-9
• 9-Acridinethiol #
• 85842-92-8
• UNII-QCJ587J6UO
• AKOS005394884
• NSC 521164
• SCHEMBL745474
• QCJ587J6UO
• Acridine-9-thiole
• NSC-521164
• STK092237
• HS-8397
• SCHEMBL9291584
• 9(10H)-ACRIDINONE, THIO-
• FLCWLOFMVFESNI-UHFFFAOYSA-N
• 9-acridinethione
• 9,10-DIHYDROACRIDINE-9-THIONE
• DTXSID60215714
• CHEBI:183750
• 9(10H)-Acridinethione
• DS-009294

• Inchi： 1S/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15)
• InChI Key： FLCWLOFMVFESNI-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2NC2C=CC=CC=21

Computed Properties

• Exact Mass: 211.04600
• Monoisotopic Mass: 211.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 377.6°C at 760 mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.742
• PSA: 47.88000
• LogP: 4.05060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines